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Compound of Interest

Compound Name: tert-Butylamine hydrobromide

CAS No.: 60469-70-7

Cat. No.: B1228398

Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling tert-Butylamine hydrobromide in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development. While this document is compiled from

various safety data sheets (SDS), researchers must conduct their own risk assessments for

their specific use cases.[1]

Hazard Identification and Classification
tert-Butylamine hydrobromide is a white to off-white crystalline solid.[1] While it is a salt, it

carries the hazards associated with its parent compound, tert-butylamine, which is known to be

a highly flammable, corrosive, and toxic substance.[1] The primary hazards of the

hydrobromide salt are skin and eye irritation.[1][2]

The parent amine, tert-butylamine, is classified under the Globally Harmonized System (GHS)

with the following hazards:

Flammable Liquids (Category 2): Highly flammable liquid and vapor.[1][3]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][3]
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Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[1][3]

Skin Corrosion/Irritation (Category 1A): Causes severe skin burns and eye damage.[1][3]

Serious Eye Damage/Irritation (Category 1): Causes serious eye damage.[1][4]

Aquatic Hazard, Long-Term (Category 3): Harmful to aquatic life with long-lasting effects.[1]

[3][4]

Physical and Chemical Properties
The following table summarizes key quantitative data for tert-Butylamine hydrobromide and

its parent compound, tert-Butylamine.

Property
tert-Butylamine
Hydrobromide

tert-Butylamine

CAS Number 60469-70-7[1][2] 75-64-9[1][3]

Molecular Formula C₄H₁₂BrN[5] C₄H₁₁N[1]

Molecular Weight 154.05 g/mol [6] 73.14 g/mol [7]

Physical State
White to off-white crystalline

solid[1]
Colorless liquid[7][8]

Flash Point Not available -38 °C / -36.4 °F[4]

Boiling Point Not available 43 to 47 °C[8]

Melting Point Not available -67.5 °C[8]

Autoignition Temp. Not available 380 °C / 716 °F[4]

Explosion Limits Not available
Lower: 1.70%, Upper: 8.90%

[4]

Operational and Disposal Plans
Adherence to proper procedures is critical for ensuring laboratory safety when handling this

compound.
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Personal Protective Equipment (PPE)
A thorough risk assessment should guide the selection of PPE. The following are the minimum

recommended items:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-

inch).[3] All eye protection must be tested and approved under government standards such

as NIOSH (US) or EN 166 (EU).[3][4]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., Butyl rubber).[1] Gloves must be

inspected before use and disposed of properly after.[3][9]

Protective Clothing: Wear a complete suit protecting against chemicals.[3] For situations

with a risk of fire, flame-retardant antistatic protective clothing is required.[1][3]

Respiratory Protection: If vapors, mists, or aerosols are generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator is required.[1][4] For risk of high exposure, a

full-face supplied-air respirator may be appropriate.[3]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[3] Avoid contact with skin, eyes, and clothing.[3]

Step-by-Step Handling Procedures
Preparation:

Ensure a safety shower and eye wash station are readily accessible.[10]

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Keep the compound away from heat, sparks, open flames, and other ignition sources.[3]

[4][9]

Use non-sparking tools and ground all equipment to prevent static discharge.[4][9]

Handling:
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Avoid creating dust.[9]

Do not breathe vapors, mist, or gas.[3][4]

Weigh and transfer the solid material carefully to prevent spillage.

Keep the container tightly closed when not in use.[3][4]

Storage:

Store in a cool, dry, and well-ventilated place.[3][4][9]

Store locked up in a designated corrosives area.[4]

Keep containers, which have been opened, carefully resealed and upright to prevent

leakage.[3]

Incompatible materials include strong oxidizing agents, strong acids, and acid anhydrides.

[4]

Emergency and Spill Response
Spill:

Evacuate personnel to a safe area and ensure adequate ventilation.[3][9]

Remove all sources of ignition.[1][9]

Wear full PPE, including respiratory protection.[3]

Prevent the spill from entering drains.[1][3][9]

Contain the spillage. Collect with an electrically protected vacuum cleaner or by wet-

brushing and place it into a suitable, closed container for disposal.[3]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult or stops, give artificial

respiration and call a poison center or doctor immediately.[4]
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Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water or shower.[3][4] If skin irritation occurs, seek medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3][4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately.[4]

Disposal Plan
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[4]

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste.[4]

Containment: Keep the chemical waste in its original container if possible. Do not mix with

other waste.

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[4]

[9]

Experimental Protocols
Detailed experimental protocols for the generation of toxicological or physical data are not

typically provided in Safety Data Sheets.[1] The data presented are usually referenced from

scientific literature or aggregated from chemical databases. Standardized testing

methodologies, such as those from the Organisation for Economic Co-operation and

Development (OECD), are the presumed source for data on properties like skin and eye

irritation.[1]

Workflow for Handling tert-Butylamine
Hydrobromide
The following diagram illustrates the logical workflow for the safe handling of tert-Butylamine
hydrobromide, from initial preparation to final disposal.
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1. Preparation
- Verify fume hood function

- Check safety shower/eyewash
- Don appropriate PPE

2. Handling
- Work within fume hood
- Use non-sparking tools
- Keep container closed

Proceed

3. Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Store unused chemical

5. Disposal
- Segregate waste

- Label container clearly
- Follow institutional protocol

Dispose of waste

4. Emergency Response
(Spill or Exposure)

Incident OccursRetrieve for use

Spill Cleanup
- Evacuate & Ventilate

- Remove ignition sources
- Absorb with inert material

Spill

First Aid
- Move to fresh air (Inhalation)
- Flush with water (Skin/Eyes)

- Seek medical attention

Exposure

Dispose of contaminated materials

Click to download full resolution via product page

Caption: Safe handling workflow for tert-Butylamine hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1228398?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Navigating_the_Safety_Profile_of_tert_Butylamine_d9_Hydrobromide_A_Technical_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/B5187_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_239190657_tert-Butylamine-CASNO-75-64-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107820010&countryCode=US&language=en
https://cymitquimica.com/products/IN-DA00F4BE/60469-70-7/tert-butylamine-hydrobromide/
https://www.smolecule.com/products/s614924
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butylamine
https://en.wikipedia.org/wiki/Tert-Butylamine
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3025.pdf
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398/docs#comprehensive-safety-and-handling-guide-for-tert-butylamine-hydrobromide
https://www.benchchem.com/product/b1228398?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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